N-{2-[1-(2-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-[2-(2-fluorobenzoyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C21H18FN3O4S/c1-30(27,28)24-17-10-5-3-8-15(17)18-13-19(20-11-6-12-29-20)25(23-18)21(26)14-7-2-4-9-16(14)22/h2-12,19,24H,13H2,1H3
• InChI Key: DVRBVEQFVSRHQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C2=NN(C(C2)C3=CC=CO3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C21H18FN3O4S
• Molecular Weight: 427.5 g/mol

Description

N-{2-[1-(2-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C21H18FN3O4S and its molecular weight is 427.45. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Organic Synthesis

Regio- and Stereoselective Couplings : The application of methanesulfonates, including compounds structurally related to N-{2-[1-(2-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, in regio- and stereoselective couplings has been demonstrated. Diarylborinic acid catalysts can influence the stereochemical outcomes of such reactions, which are essential in the synthesis of complex organic molecules, including disaccharides and related compounds (D’Angelo & Taylor, 2016).

COX-2 Inhibitors : The methanesulfonamide group, when positioned appropriately on certain aromatic rings, has been found to contribute significantly to the potency of cyclooxygenase-2 (COX-2) inhibitors. This highlights its role in the design of anti-inflammatory agents, where specific positioning on the molecular framework can lead to significant biological activity (Singh et al., 2004).

Photophysical Properties

Fluorescence and Proton Transfer : Research on compounds that include methanesulfonamide groups, similar to the target molecule, has revealed interesting photophysical properties. These include excited state intramolecular proton-transfer fluorescence, which could be leveraged in the development of fluorescent probes and materials for various scientific applications (Kauffman & Bajwa, 1993).

Green Chemistry and Synthesis

High Yield Synthesis of Furylmethane Derivatives : The use of –SO3H functionalized ionic liquids in the synthesis of furylmethane derivatives from furfural and furan showcases an innovative approach in green chemistry. Such methodologies emphasize the importance of developing environmentally friendly and efficient synthetic routes for organic compounds (Shinde & Rode, 2017).